2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide

• CAS No.: 15449-03-3
• Molecular Formula: C20H17NO2S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-methyl-3,3-diphenyl-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C20H17NO2S/c1-21-20(16-10-4-2-5-11-16,17-12-6-3-7-13-17)18-14-8-9-15-19(18)24(21,22)23/h2-15H,1H3
• InChI Key: RMPDWCVVKFISFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C2=CC=CC=C2S1(=O)=O)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide is an organic compound with the molecular formula C20H17NO2S. It is a member of the benzisothiazole family, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

The synthesis of 2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide typically involves the reaction of 2-aminobenzenethiol with benzophenone derivatives under specific conditions. The reaction is usually carried out in the presence of a suitable oxidizing agent to form the desired product . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones under specific conditions.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound exhibits various biological activities, making it a potential candidate for drug development.

Medicine: It has shown promise in preclinical studies for its potential therapeutic effects.

Industry: The compound is used in the development of new materials and as a catalyst in certain chemical reactions

Mechanism of Action

The mechanism of action of 2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor modulator, affecting various biochemical processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-Methyl-3,3-diphenyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide can be compared with other benzisothiazole derivatives, such as:

2,3-Dihydro-3,3-dimethyl-1,2-benzisothiazole 1,1-dioxide: Similar in structure but with different substituents, leading to variations in biological activity and chemical properties.

1,2,4-Benzothiadiazine-1,1-dioxide: Another related compound with distinct pharmacological activities.

The uniqueness of this compound lies in its specific substituents and the resulting biological activities, making it a valuable compound for further research and development.